Cas no 57500-08-0 (1H-Purine, 6-[(1E)-2-phenylethenyl]-)

• Product name: 1H-Purine, 6-[(1E)-2-phenylethenyl]-
• CAS No: 57500-08-0
• MF: C₁₃H₁₀N₄
• MW: 222.24530172348
• CID: 345064

1H-Purine, 6-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-[(1E)-2-phenylethenyl]-
• 6-(2-phenylethenyl)-7H-purine
• 9H-Purine, 6-[(1E)-2-phenylethenyl]-

• Inchi： 1S/C13H10N4/c1-2-4-10(5-3-1)6-7-11-12-13(16-8-14-11)17-9-15-12/h1-9H,(H,14,15,16,17)/b7-6+
• InChI Key： IOJAMIUGZRIQGH-VOTSOKGWSA-N
• SMILES： N1C2C(=NC=NC=2/C=C/C2=CC=CC=C2)NC=1

Computed Properties

• Exact Mass: 222.0907

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 398.2±52.0 °C(Predicted)
• PSA: 49.11
• pka: 8.88±0.20(Predicted)